Cas no 2229179-35-3 (3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile
• CAS No: 2229179-35-3
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6059275
• PubChem ID: 165660655
• Update Time: 2025-10-29

3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile
• 2229179-35-3
• EN300-1762360

• Inchi： 1S/C10H10N2O4/c1-16-10-6-7(9(13)4-5-11)2-3-8(10)12(14)15/h2-3,6,9,13H,4H2,1H3
• InChI Key： MPAJKTHXXHIOLA-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.1Ų

Additional information on 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile

Professional Introduction to 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile (CAS No. 2229179-35-3)

3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile, identified by the chemical abstracts service number CAS No. 2229179-35-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both hydroxyl and nitrile functional groups, coupled with an aromatic ring system, makes it a versatile intermediate for the development of novel therapeutic agents.

The structural framework of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile consists of a propanenitrile backbone substituted with a hydroxyl group at the third carbon and an aromatic ring at the other end. The aromatic component is a nitro-substituted methoxybenzene, which imparts specific electronic and steric properties to the molecule. This combination of functional groups allows for diverse chemical transformations, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural features. The nitro group in particular has been widely studied for its reactivity and ability to participate in various chemical reactions, including reduction to an amine or diazotization followed by coupling reactions. These properties make 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of hydroxyl-containing compounds in drug development. Hydroxyl groups are commonly found in natural products and pharmaceuticals, often playing a crucial role in the biological activity of these molecules. The presence of a hydroxyl group in 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile suggests that it may exhibit significant biological activity, particularly in the context of enzyme inhibition or receptor binding.

The methoxy-substituted aromatic ring in this compound also contributes to its potential pharmacological relevance. Methoxy groups are frequently incorporated into drug molecules to enhance solubility, metabolic stability, and binding affinity. The nitro group further modulates the electronic properties of the aromatic system, influencing its reactivity and interactions with biological targets. Together, these functional groups create a complex molecular architecture that warrants further exploration.

One of the most exciting aspects of studying compounds like 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile is their potential as scaffolds for drug discovery. By modifying specific functional groups or introducing new ones, chemists can generate libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity against various disease targets, including cancer, inflammation, and infectious diseases.

The synthesis of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Key steps include the formation of the propanenitrile core, followed by functionalization with the hydroxyl group and the nitro-substituted methoxybenzene moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently and with high selectivity.

The versatility of this compound is further demonstrated by its utility in different chemical contexts. For instance, it can serve as a precursor for the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Additionally, its reactivity with various nucleophiles allows for the introduction of additional functional groups, expanding its synthetic potential.

In conclusion, 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanenitrile (CAS No. 2229179-35-3) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable intermediate for drug discovery and molecular medicine. As research continues to uncover new applications for this compound and related derivatives, its importance in synthetic chemistry is likely to grow even further.